2-(3-Ethyl-4,5-dihydro-1,2-oxazol-5-yl)acetic acid

• IUPAC Name: 2-(3-ethyl-4,5-dihydro-1,2-oxazol-5-yl)acetic acid
• InChI: InChI=1S/C7H11NO3/c1-2-5-3-6(11-8-5)4-7(9)10/h6H,2-4H2,1H3,(H,9,10)
• InChI Key: RJGVYIKJSMBGDK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(C1)CC(=O)O
• Molecular Formula: C7H11NO3
• Molecular Weight: 157.17 g/mol

Description

“2-(3-Ethyl-4,5-dihydro-1,2-oxazol-5-yl)acetic acid” is a chemical compound with the molecular formula C7H11NO3. It’s a research compound and not intended for human or veterinary use. The compound is related to oxazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Molecular Structure Analysis

The molecular structure of “2-(3-Ethyl-4,5-dihydro-1,2-oxazol-5-yl)acetic acid” includes a five-membered ring containing one oxygen atom and a nitrogen atom. The compound has a molecular weight of 157.169.

Scientific Research Applications

1. Synthesis of Novel Compounds

• Research has demonstrated the synthesis of new compounds through reactions involving 2-(3-Ethyl-4,5-dihydro-1,2-oxazol-5-yl)acetic acid or its derivatives. This includes the creation of various esters and acids through reactions with other chemical entities, contributing to the field of organic chemistry and material sciences (Bonanomi & Palazzo, 1977), (Janda, 2001).

2. Structural and Spectroscopic Studies

• Studies have been conducted on the structural and spectroscopic properties of compounds derived from 2-(3-Ethyl-4,5-dihydro-1,2-oxazol-5-yl)acetic acid. These include X-ray diffraction, IR, NMR, and other spectroscopic techniques to understand the molecular structure and properties of these compounds (Şahin et al., 2014).

3. Photovoltaic and Electronic Applications

• Research into the design of novel donor materials for organic solar cells has involved derivatives of 2-(3-Ethyl-4,5-dihydro-1,2-oxazol-5-yl)acetic acid. These studies aim to develop more efficient photovoltaic compounds for high-tech applications, demonstrating the potential of these derivatives in renewable energy technologies (Khan et al., 2019).

4. Antimicrobial Activities

• Some derivatives of 2-(3-Ethyl-4,5-dihydro-1,2-oxazol-5-yl)acetic acid have been studied for their antimicrobial properties. This includes the synthesis and evaluation of compounds with potential antibacterial and antifungal activities, contributing to the field of medicinal chemistry and pharmaceutical research (Demirbas et al., 2004).